Cas no 1171555-40-0 (1-cyclopentyl-1-(4-fluorophenyl)methanamine hydrochloride)

1-cyclopentyl-1-(4-fluorophenyl)methanamine hydrochloride structure
1171555-40-0 structure
Product Name:1-cyclopentyl-1-(4-fluorophenyl)methanamine hydrochloride
CAS No:1171555-40-0
MF:C12H17ClFN
MW:229.721485853195
CID:4574806
PubChem ID:42944925
Update Time:2025-09-25

1-cyclopentyl-1-(4-fluorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • cyclopentyl(4-fluorophenyl)methanamine hydrochloride
    • CYCLOPENTYL(4-FLUOROPHENYL)METHANAMINE HCL
    • cyclopentyl-(4-fluorophenyl)methanamine;hydrochloride
    • WWB55540
    • Z426041450
    • Cyclopentyl(4-fluorophenyl)methanamine hydrochloride, AldrichCPR
    • 1-cyclopentyl-1-(4-fluorophenyl)methanamine hydrochloride
    • CS-0216395
    • EN300-42045
    • cyclopentyl(4-fluorophenyl)methanaminehydrochloride
    • SCHEMBL13822584
    • F2167-2141
    • AKOS026747760
    • MFCD11813964
    • AS-43367
    • MZNQZJMESMHSSY-UHFFFAOYSA-N
    • SB80549
    • 1171555-40-0
    • Inchi: 1S/C12H16FN.ClH/c13-11-7-5-10(6-8-11)12(14)9-3-1-2-4-9;/h5-9,12H,1-4,14H2;1H
    • InChI Key: MZNQZJMESMHSSY-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)C(C1CCCC1)N

Computed Properties

  • Exact Mass: 229.1033554g/mol
  • Monoisotopic Mass: 229.1033554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

1-cyclopentyl-1-(4-fluorophenyl)methanamine hydrochloride Security Information

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